Cas no 2757913-35-0 (Methyl 9-amino-7,7-difluorobicyclo[3.3.1]nonane-3-carboxylate)

• Product Name: Methyl 9-amino-7,7-difluorobicyclo[3.3.1]nonane-3-carboxylate
• CAS No: 2757913-35-0
• MF: C₁₁H₁₇F₂NO₂
• MW: 233.254990339279
• CID: 6483155
• PubChem ID: 165751771
• Update Time: 2025-06-08

Methyl 9-amino-7,7-difluorobicyclo[3.3.1]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2757913-35-0
• methyl 9-amino-7,7-difluorobicyclo[3.3.1]nonane-3-carboxylate
• EN300-37101584
• Methyl 9-amino-7,7-difluorobicyclo[3.3.1]nonane-3-carboxylate

• Inchi： 1S/C11H17F2NO2/c1-16-10(15)6-2-7-4-11(12,13)5-8(3-6)9(7)14/h6-9H,2-5,14H2,1H3
• InChI Key： PRFQJILMAPFTEM-UHFFFAOYSA-N
• SMILES： FC1(CC2CC(C(=O)OC)CC(C1)C2N)F

Computed Properties

• Exact Mass: 233.12273511g/mol
• Monoisotopic Mass: 233.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 9-amino-7,7-difluorobicyclo[3.3.1]nonane-3-carboxylate

Comprehensive Overview of Methyl 9-amino-7,7-difluorobicyclo[3.3.1]nonane-3-carboxylate (CAS No. 2757913-35-0)

The compound Methyl 9-amino-7,7-difluorobicyclo[3.3.1]nonane-3-carboxylate (CAS No. 2757913-35-0) is a highly specialized bicyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorinated bridge and ester functionality, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its bicyclic scaffold could mimic natural product frameworks.

In recent years, the demand for fluorinated compounds like Methyl 9-amino-7,7-difluorobicyclo[3.3.1]nonane-3-carboxylate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic profiles. The amino and ester groups in this compound also offer versatile handles for further derivatization, making it a multifunctional building block.

From a synthetic perspective, the bicyclo[3.3.1]nonane core of this molecule presents intriguing challenges and opportunities. Its rigid structure can influence the conformational preferences of derived molecules, which is critical for designing target-selective inhibitors. The incorporation of fluorine atoms at the 7-position further enhances the compound's utility, as fluorine is known to modulate electronic properties and binding affinities in drug-receptor interactions.

Environmental and regulatory considerations are also driving interest in Methyl 9-amino-7,7-difluorobicyclo[3.3.1]nonane-3-carboxylate. With increasing scrutiny on sustainable chemistry, researchers are exploring greener synthetic routes to access such high-value intermediates. This compound's potential role in biodegradable agrochemicals or low-toxicity pharmaceuticals aligns with global initiatives for safer chemical alternatives.

Analytical characterization of CAS No. 2757913-35-0 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for downstream applications. The methyl ester moiety, in particular, is often verified through hydrolysis studies or derivatization reactions.

In material science applications, the bicyclic framework of this compound has shown promise as a precursor for functional polymers or liquid crystals. The difluorinated segment could impart unique dielectric properties, making it relevant for electronic materials development. This multidisciplinary potential contributes to its growing commercial importance.

Storage and handling recommendations for Methyl 9-amino-7,7-difluorobicyclo[3.3.1]nonane-3-carboxylate emphasize protection from moisture and extreme temperatures, typical for amino esters. Proper chemical compatibility assessments should precede any large-scale reactions, especially when working with fluorinated compounds that may have unique reactivity patterns.

The patent landscape surrounding CAS No. 2757913-35-0 reveals active research in its therapeutic applications, particularly for central nervous system disorders and anti-inflammatory agents. This reflects broader industry trends toward neurological drug development and precision medicine approaches. The compound's blood-brain barrier permeability potential is another area of investigation.

Quality control protocols for Methyl 9-amino-7,7-difluorobicyclo[3.3.1]nonane-3-carboxylate typically include HPLC purity analysis and residual solvent testing, meeting the stringent requirements of pharmaceutical-grade materials. Suppliers often provide comprehensive certificates of analysis to support research and development activities.

Future research directions for this compound may explore its chiral resolution possibilities, as the bicyclic structure could yield interesting stereochemical outcomes. The development of asymmetric synthesis methods for CAS No. 2757913-35-0 and its derivatives represents an important frontier in synthetic organic chemistry.